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Compound of Interest

Compound Name: Fenoprop ethanolamine

Cat. No.: B15345265

A Comparative Analysis of the Phenoxy
Herbicides Fenoprop and MCPA

A comprehensive side-by-side comparison of the phenoxy herbicides Fenoprop and MCPA
reveals similarities in their mode of action as synthetic auxins, yet differences in their chemical
structure, efficacy on specific weed species, and toxicological profiles. While both are effective
in controlling broadleaf weeds, the availability and use of Fenoprop have been significantly
restricted due to safety concerns. This guide provides a detailed comparison based on
available scientific data.

Disclaimer: Specific data for Fenoprop ethanolamine is exceptionally limited in publicly
available scientific literature. Therefore, this comparison primarily relies on data for Fenoprop,
also known as Silvex or 2,4,5-TP (2-(2,4,5-trichlorophenoxy)propionic acid), its acid form. While
the ethanolamine salt formulation would influence properties like solubility and volatility, the
fundamental herbicidal activity and toxicological concerns are associated with the Fenoprop
molecule itself. All auxin herbicides, including salts and esters, are active because they can
metabolize to the parent acid in the plant.[1]

Chemical and Physical Properties

Fenoprop and MCPA belong to the phenoxyalkanoic acid class of herbicides.[1] Their chemical
structures, while similar, have key differences that influence their environmental fate and
selectivity.
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Property Fenoprop (Silvex) MCPA

2-(2,4,5-

) ) (4-chloro-2-
IUPAC Name trichlorophenoxy)propanoic ) )
_ methylphenoxy)acetic acid

acid[2][3][4]
Chemical Formula CoH7CIz03[2][5][6][7] CoHsCIOs
Molar Mass 269.51 g/mol [2][4][8] 200.62 g/mol

) ] ) White to light brown crystalline
Appearance White to tan crystalline solid[2] id
soli
Water Solubility 140 mg/L at 25°CJ[9] 825 mg/L at 25°C
) Esters, amines (including Salts (amine, sodium,

Common Formulations ] ] ]

triethanolamine salt)[5][10] potassium), esters[11]

Mechanism of Action

Both Fenoprop and MCPA are synthetic auxin herbicides.[2][9] They mimic the natural plant
growth hormone indole-3-acetic acid (IAA), leading to uncontrolled and disorganized plant
growth in susceptible species, ultimately causing their death.[2][12] This mode of action is
generally selective for broadleaf (dicotyledonous) plants, with grasses (monocotyledonous
plants) showing greater tolerance.[13]
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Synthetic auxin herbicide mechanism of action.

Efficacy and Performance
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Direct comparative efficacy data between Fenoprop ethanolamine and MCPA is not available
in the reviewed literature. However, information on the general performance of Fenoprop
(Silvex) and MCPA indicates that both are effective post-emergent herbicides for the control of
a range of broadleaf weeds. The choice between them would have depended on the target
weed species, crop, and prevailing environmental conditions.

It is generally noted that amine salt formulations of phenoxy herbicides, like an ethanolamine
salt, are less volatile than ester formulations but may also be slightly less effective under
certain conditions.[11][14] The addition of other salts can sometimes enhance the activity of
amine salt formulations.[11]

MCPA Efficacy: MCPA is effective against a wide range of annual and perennial broadleaf
weeds. Its efficacy can be influenced by the formulation (salt vs. ester), application rate, and
the growth stage of the weeds. For instance, studies have shown that MCPA alone can provide
moderate weed control, while mixtures with other herbicides can significantly enhance its
efficacy.[9]

Toxicology Profile

The toxicological profiles of Fenoprop and MCPA have been a significant factor in their
regulatory status. Fenoprop, in particular, has been associated with more severe health risks.
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Toxicological Endpoint

Fenoprop (Silvex)

MCPA

Acute Oral LDso (rats)

650 mg/kg[10]

700 - 1160 mg/kg

Human Health Effects (Short-

term high exposure)

Nervous system effects
(depression), weakness,
stomach irritation, minor liver

and kidney damage.[15]

Irritation to eyes, skin, and
respiratory tract. Ingestion can

cause gastrointestinal distress.

Human Health Effects (Long-

term exposure)

Minor liver and kidney

damage.[15]

Potential for liver and kidney

effects.

Carcinogenicity

Possible human carcinogen
(due to contaminants like
TCDD).[5]

Not classifiable as to its
carcinogenicity to humans
(IARC Group 2B).

Environmental Fate

Binds strongly to soil and is
degraded by microbes.[15]
Low potential to leach into

groundwater.[9][15]

Moderately persistent in soil,
with microbial degradation
being the primary route of
dissipation. Can be mobile in

soil.

It is crucial to note that the production of Fenoprop could result in contamination with 2,3,7,8-

tetrachlorodibenzo-p-dioxin (TCDD), a highly toxic and carcinogenic compound. This was a

major reason for the ban on the use of Fenoprop in the United States and other countries.[5]

[15][16]

Experimental Protocols

Standardized experimental protocols are essential for the objective evaluation of herbicide

performance. While specific protocols for a direct comparison of Fenoprop ethanolamine and

MCPA were not found, general guidelines for conducting herbicide efficacy and phytotoxicity

trials are well-established.

General Experimental Protocol for Herbicide Efficacy Field Trials:

o Site Selection: Choose a site with a uniform distribution of the target weed species.

© 2025 BenchChem. All rights reserved. 4/8

Tech Support


https://www.aquaoxwaterfilters.com/pages/contaminant/silvex-2-4-5-tp
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=P1013DCC.TXT
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=P1013DCC.TXT
https://preventcancernow.ca/wp-content/uploads/2023/11/B7-Fenoprop-ToxProfile-CANTOX.pdf
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=P1013DCC.TXT
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/300.htm
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=P1013DCC.TXT
https://preventcancernow.ca/wp-content/uploads/2023/11/B7-Fenoprop-ToxProfile-CANTOX.pdf
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=P1013DCC.TXT
https://ohiowatersheds.osu.edu/node/1547
https://www.benchchem.com/product/b15345265?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15345265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Experimental Design: Employ a randomized complete block design with a minimum of three
to four replications.

Plot Size: Plots should be of a sufficient size to allow for accurate application and
assessment, minimizing edge effects.

Treatments: Include a range of application rates for each herbicide, a standard herbicide for
comparison, and an untreated control.

Application: Apply herbicides using a calibrated sprayer to ensure uniform coverage. Record
environmental conditions (temperature, humidity, wind speed) at the time of application.

Data Collection:

o Weed Control: Visually assess weed control at set intervals after application (e.g., 7, 14,
28, and 56 days) using a rating scale (e.g., 0% = no control, 100% = complete control).

o Crop Injury (Phytotoxicity): Visually assess crop injury at the same intervals using a similar
rating scale (0% = no injury, 100% = crop death).

o Yield Data: Harvest the crop from each plot and measure the yield to determine the impact
of the herbicide treatments.

Statistical Analysis: Analyze the collected data using appropriate statistical methods (e.g.,
Analysis of Variance - ANOVA) to determine significant differences between treatments.
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Generalized workflow for herbicide efficacy trials.

Conclusion
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Fenoprop and MCPA are both effective phenoxy herbicides that function as synthetic auxins to
control broadleaf weeds. However, due to significant health and environmental concerns,
primarily related to dioxin contamination, the use of Fenoprop has been discontinued in many
parts of the world. MCPA remains a widely used herbicide. The lack of specific data on
Fenoprop ethanolamine prevents a direct and detailed comparison with MCPA formulations.
Future research, should this specific salt become relevant again, would be necessary to
elucidate its precise efficacy and toxicological profile in comparison to other phenoxy
herbicides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Side-by-side comparison of Fenoprop ethanolamine
and MCPA herbicides]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15345265#side-by-side-comparison-of-fenoprop-
ethanolamine-and-mcpa-herbicides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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